Tert-butyl 2-((2-(imidazo[1,2-a]pyridin-2-yl)phenyl)carbamoyl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 2-[(2-imidazo[1,2-a]pyridin-2-ylphenyl)carbamoyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C23H26N4O3/c1-23(2,3)30-22(29)27-14-8-11-19(27)21(28)25-17-10-5-4-9-16(17)18-15-26-13-7-6-12-20(26)24-18/h4-7,9-10,12-13,15,19H,8,11,14H2,1-3H3,(H,25,28)
• InChI Key: GRIDFJCXFVCZKQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1C(=O)NC2=CC=CC=C2C3=CN4C=CC=CC4=N3
• Molecular Formula: C23H26N4O3
• Molecular Weight: 406.5 g/mol

Description

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridine derivatives involves intricate chemical reactions, leveraging the properties of imidazo[1,2-a]pyridines as core fragments in various chemical fields. For instance, the synthesis of N-(8-(3-(3-(tert-butyl)ureido)phenyl)imidazo[1,2-a]pyridin-6-yl)acetamide demonstrates the complexity involved in creating such compounds, including coupling reactions and crystallization processes to achieve the desired molecular structure (Dong-Mei Chen et al., 2021).

Molecular Structure Analysis

Molecular structure analysis, including X-ray diffraction studies, plays a crucial role in understanding the spatial arrangement of atoms within the compound. The crystal structure and Hirshfeld surface analysis of related imidazo[1,2-a]pyridine derivatives provide insights into the inclinations and interactions between different molecular rings and the effects of substituents on the overall structure (G. Dhanalakshmi et al., 2018).

Chemical Reactions and Properties

Chemical reactions involving imidazo[1,2-a]pyridines often involve nucleophilic zwitterions reacting with various alkynes to produce polyfunctionalized derivatives. These reactions underscore the compound's reactivity and its potential for further functionalization. For example, the orthogonal synthesis of densely functionalized pyrroles from reactions of imidazo[1,5-a]pyridine carbene-derived zwitterions highlights the versatility of imidazo[1,2-a]pyridines in synthesizing complex molecules (Ying Cheng et al., 2010).

Physical Properties Analysis

The physical properties of such compounds are determined by their molecular structure and functional groups. These properties are crucial for understanding the compound's behavior under different conditions and its solubility, melting point, and crystalline structure. For instance, the synthesis and crystal structure analysis of similar compounds provide valuable data on their crystalline forms, space groups, and cell parameters, which are essential for understanding their physical properties (S. Naveen et al., 2007).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are influenced by the compound's molecular framework and the presence of functional groups. Studies on related imidazo[1,2-a]pyridine derivatives reveal their potential in forming stable N-heterocyclic carbenes, indicating their utility in catalysis and as intermediates in organic synthesis (Manuel Alcarazo et al., 2005).

Mechanism of Action

Target of Action

The primary target of this compound is Sterol 14-alpha demethylase (CYP51) . This enzyme plays a crucial role in the biosynthesis of ergosterol, a vital component of fungal cell membranes .

Mode of Action

The compound interacts with its target, CYP51, and inhibits its function . This interaction results in the inhibition of ergosterol formation, disrupting the integrity of the fungal cell membrane and leading to cell death .

Biochemical Pathways

The compound affects the ergosterol biosynthesis pathway . Ergosterol is an essential component of the fungal cell membrane, and its depletion leads to increased membrane permeability and leakage of cellular contents, ultimately resulting in cell death .

Pharmacokinetics

In-vitro toxicity studies are needed to understand the real-time toxic level .

Result of Action

The compound exhibits potent antifungal activity, particularly against Candida spp., including several multidrug-resistant strains . It has been observed to have minimum inhibitory concentration ranges from 4 to 16 µg/mL and minimum fungicidal concentration in the range 4‒32 µg/mL .

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors While specific details are not available for this compound, factors such as pH, temperature, and presence of other substances can potentially affect its activity

Future Directions

The future directions for research on “Tert-butyl 2-((2-(imidazo[1,2-a]pyridin-2-yl)phenyl)carbamoyl)pyrrolidine-1-carboxylate” and similar compounds could involve further exploration of their anti-cancer activities. Additionally, the development of more efficient and less harmful chemotherapeutic drugs remains a critical area of research.